Cas no 2098091-05-3 (5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 2098091-05-3
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 4775869
• Update Time: 2025-11-01

5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• 5-(3-aminopropanoyl)-2-methyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C10H15N3O3/c1-12-9(15)6-4-13(8(14)2-3-11)5-7(6)10(12)16/h6-7H,2-5,11H2,1H3
• InChI Key： BLZYOIOHSSEHIT-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(CCN)=O)CC2C(N1C)=O

Computed Properties

• Exact Mass: 225.11134135 g/mol
• Monoisotopic Mass: 225.11134135 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 83.7
• Molecular Weight: 225.24

Additional information on 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Recent Advances in the Study of 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS: 2098091-05-3)

The compound 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS: 2098091-05-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolopyrrole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione exhibits high selectivity for cyclooxygenase-2 (COX-2), with minimal off-target effects. This selectivity is attributed to the compound's unique binding affinity, which was confirmed through X-ray crystallography and molecular docking studies. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute revealed that 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione can induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study also highlighted the compound's ability to synergize with conventional chemotherapeutic agents, thereby enhancing their efficacy while reducing systemic toxicity. These results underscore its potential as an adjunct therapy in oncology.

The synthetic accessibility of 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has also been a focal point of recent research. A 2024 paper in Organic Letters described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further pharmacological evaluation. Moreover, computational studies have provided insights into the compound's structure-activity relationships (SAR), enabling the design of derivatives with enhanced potency and pharmacokinetic profiles.

Despite these promising developments, challenges remain in the clinical translation of 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is also exploring the compound's applicability in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(3-Aminopropanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS: 2098091-05-3) represents a versatile and promising scaffold in drug discovery. Its multifaceted pharmacological properties, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable candidate for further investigation. Future studies should focus on addressing the remaining challenges and expanding its therapeutic potential across diverse disease areas.